![molecular formula C26H24N6O4 B2397087 N-[(5-methyl-2-furyl)methyl]-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide CAS No. 1115921-10-2](/img/structure/B2397087.png)
N-[(5-methyl-2-furyl)methyl]-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide
Description
N-[(5-methyl-2-furyl)methyl]-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide is a useful research compound. Its molecular formula is C26H24N6O4 and its molecular weight is 484.516. The purity is usually 95%.
BenchChem offers high-quality N-[(5-methyl-2-furyl)methyl]-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(5-methyl-2-furyl)methyl]-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
The compound’s chemical structure is complex, featuring fused heterocyclic rings. It contains an acetylphenyl group, an oxadiazole moiety, and a pyrimidoindole scaffold. The synthesis of this compound involves several steps, including Michael-type addition reactions and cyclization processes .
a. Anti-Inflammatory Agents: The compound’s structural elements may confer anti-inflammatory properties. Researchers have explored its potential as an inhibitor of pro-inflammatory pathways or as a modulator of immune responses.
b. Anticancer Activity: Given the pyrimidoindole core, investigations into its antitumor effects are warranted. It could act as a cytotoxic agent, interfere with cell cycle progression, or inhibit specific oncogenic pathways.
c. Antimicrobial Agents: The oxadiazole fragment suggests antimicrobial potential. Researchers might explore its activity against bacteria, fungi, or viruses.
d. Antioxidants: The compound’s aromatic rings and functional groups could contribute to antioxidant properties. Antioxidants play a crucial role in preventing oxidative stress-related diseases.
e. Enzyme Inhibitors: The acetylphenyl group and oxadiazole moiety might interact with enzymes. Researchers could investigate its inhibitory effects on specific enzymes involved in disease pathways.
f. Neuroprotective Effects: The compound’s diverse structure may allow it to interact with neuronal receptors or modulate neurotransmitter systems. Neuroprotective applications are worth exploring.
Coordination Chemistry
The compound’s sulfur-containing group could serve as a ligand for transition metal ions. Its coordination behavior and metal complex stability are relevant areas of study .
properties
IUPAC Name |
N-(4-acetylphenyl)-2-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N6O4/c1-4-21-29-23(36-30-21)13-31-14-27-24-19-11-15(2)5-10-20(19)32(25(24)26(31)35)12-22(34)28-18-8-6-17(7-9-18)16(3)33/h5-11,14H,4,12-13H2,1-3H3,(H,28,34) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMDYDZVDOSFTNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)C)CC(=O)NC5=CC=C(C=C5)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N6O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-methyl-2-furyl)methyl]-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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